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Nervonyl Methane Sulfonate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Nervonyl methane sulfonate (CAS No. 51040-60-9), the methanesulfonate ester of nervonic

acid, is a long-chain unsaturated alkyl sulfonate. While research on this specific compound is

limited, its structural components—nervonic acid and the methanesulfonate group—suggest

potential biological significance. Nervonic acid is a key component of myelin, and

methanesulfonates are known alkylating agents. This technical guide provides a

comprehensive overview of the known physical and chemical characteristics of nervonyl
methane sulfonate, alongside inferred properties and experimental protocols based on

analogous long-chain alkyl methanesulfonates. This document aims to serve as a foundational

resource for researchers and professionals in drug development and life sciences.

Chemical and Physical Characteristics
Nervonyl methane sulfonate is identified as (Z)-15-Tetracosen-1-ol, methanesulfonate.[1] Its

fundamental properties are summarized below. Due to the limited availability of specific

experimental data for nervonyl methane sulfonate, some physical properties have been

inferred from closely related long-chain alkyl methanesulfonates and its constituent parts.

Table 1: Physical and Chemical Properties of Nervonyl Methane Sulfonate
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Property Value Source/Reference

CAS Number 51040-60-9 [1][2]

Molecular Formula C25H50O3S [1][2]

Molecular Weight 430.73 g/mol [1][2]

Appearance

Inferred to be a colorless to

pale yellow liquid or waxy solid

at room temperature.

Inferred from methyl

methanesulfonate and long-

chain fatty alcohols.[3]

Melting Point

Not explicitly available. Inferred

to be low, likely near room

temperature.

Inferred from the melting point

of methyl methanesulfonate

(~20°C) and the liquid nature

of nervonic acid.[3]

Boiling Point

Not explicitly available.

Expected to be high due to its

high molecular weight.

General property of long-chain

esters.

Solubility

Inferred to be soluble in

nonpolar organic solvents like

hexane, heptane, and

chloroform, and slightly soluble

in polar organic solvents like

methanol and ethanol.

Expected to have very low

solubility in water.

Inferred from the properties of

long-chain esters.[4]

Purity
Commercially available at

>99% purity.
[1][2]

Storage
Recommended to be stored in

a freezer.
[1]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of nervonyl
methane sulfonate are not readily available in the public domain. However, based on
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established methods for the synthesis and analysis of other long-chain alkyl

methanesulfonates, the following protocols can be adapted.

Synthesis of Nervonyl Methane Sulfonate
A common method for the synthesis of alkyl methanesulfonates is the reaction of an alcohol

with methanesulfonyl chloride in the presence of a tertiary amine base in an aromatic organic

solvent.[5][6]

Reaction Scheme:

Experimental Workflow for Synthesis:
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Caption: A generalized workflow for the synthesis of Nervonyl Methane Sulfonate.

Purification
The crude product can be purified using column chromatography on silica gel.

Experimental Workflow for Purification:

Purification Workflow
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Caption: A typical workflow for the purification of Nervonyl Methane Sulfonate.

Analytical Characterization
The structure and purity of the synthesized nervonyl methane sulfonate can be confirmed by

various analytical techniques.

Table 2: Analytical Methods for Characterization

Technique Expected Observations

¹H NMR

Peaks corresponding to the methyl protons of

the methanesulfonyl group (~3.0 ppm), the

methylene protons adjacent to the sulfonate

oxygen (~4.2 ppm), the vinylic protons (~5.3

ppm), and the long alkyl chain protons.

¹³C NMR

Signals for the methyl carbon of the

methanesulfonyl group, the methylene carbon

adjacent to the sulfonate oxygen, the vinylic

carbons, and the carbons of the alkyl chain.

Mass Spectrometry (MS)

The molecular ion peak [M]+ or protonated

molecule [M+H]+ corresponding to the

molecular weight of nervonyl methane sulfonate

(430.73).

Gas Chromatography (GC)

A single peak indicating the purity of the

compound, often performed after derivatization

to a more volatile form.

High-Performance Liquid Chromatography

(HPLC)

Can be used to assess purity, often with a UV

detector after derivatization if the compound

lacks a strong chromophore.[7][8]

Biological Characteristics and Signaling Pathways
Specific biological activities and signaling pathways for nervonyl methane sulfonate have not

been extensively studied. However, its chemical nature as a long-chain alkylating agent allows
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for informed hypotheses regarding its potential biological effects.

Inferred Mechanism of Action: Alkylating Agent
Methanesulfonates are known to act as alkylating agents, which can covalently modify

nucleophilic sites in biological macromolecules such as DNA.[9][10] The primary mechanism

involves the transfer of the nervonyl group to a nucleophilic site, with the methanesulfonate

anion acting as a good leaving group.

Logical Relationship of Alkylation:

Inferred Alkylation Mechanism
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Caption: Inferred mechanism of action of Nervonyl Methane Sulfonate as an alkylating agent.

Potential Signaling Pathways
The biological effects of the parent compound, nervonic acid, are better understood and may

provide clues to the potential activities of its derivatives. Nervonic acid is involved in the
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maintenance of myelin and has been implicated in various cellular signaling processes,

including anti-inflammatory pathways and lipid metabolism.[11][12][13] It is plausible that

nervonyl methane sulfonate, after potential metabolic cleavage, could release nervonic acid,

which might then participate in these pathways.

Hypothesized Signaling Involvement:

Hypothesized Signaling Pathways
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Caption: Hypothesized involvement of Nervonyl Methane Sulfonate in biological pathways via

its metabolite, Nervonic Acid.

Safety and Handling
A specific Material Safety Data Sheet (MSDS) for nervonyl methane sulfonate is not widely

available. However, based on the known hazards of other alkylating agents and

methanesulfonic acid, it should be handled with caution.[14][15][16]

General Safety Precautions:
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Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Wear

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.

Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible

materials such as strong oxidizing agents and bases.

Toxicity: Alkylating agents are often classified as toxic, mutagenic, and potentially

carcinogenic.[17][18][19][20] Assume nervonyl methane sulfonate has similar hazardous

properties.

Conclusion
Nervonyl methane sulfonate is a compound of interest due to its unique structure, combining

a biologically significant fatty acid with a reactive methanesulfonate group. While specific

experimental data for this compound is scarce, this guide provides a comprehensive overview

based on available information and logical inferences from related compounds. The provided

experimental workflows and hypothesized biological activities are intended to serve as a

starting point for future research into the physical, chemical, and biological properties of

nervonyl methane sulfonate. Further investigation is warranted to fully elucidate its

characteristics and potential applications in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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